Cas no 51632-39-4 (Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester)

51632-39-4 structure
Product name:Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester
Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester
- ethyl 2-(1-hydroxycyclohexyl)butanoate
- ethyl alpha-ethyl-1-hydroxycyclohexaneacetate
- DTXSID00965943
- NS00057197
- EINECS 257-328-4
- AKOS011682738
- 51632-39-4
-
- Inchi: InChI=1S/C12H22O3/c1-3-10(11(13)15-4-2)12(14)8-6-5-7-9-12/h10,14H,3-9H2,1-2H3
- InChI Key: CPCOUDFALHSPMH-UHFFFAOYSA-N
- SMILES: CCC(C(=O)OCC)C1(CCCCC1)O
Computed Properties
- Exact Mass: 214.156895
- Monoisotopic Mass: 214.156895
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.035
- Boiling Point: 291.6°Cat760mmHg
- Flash Point: 112.4°C
- Refractive Index: 1.479
Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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4. Back matter
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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